Cas no 2580243-70-3 (tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate)

• Product Name: tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate
• CAS No: 2580243-70-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5662714
• PubChem ID: 165889249
• Update Time: 2023-11-27

tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580243-70-3
• tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
• EN300-27727907
• tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)8-4-5-12-11(8)6-14-7-11/h8,12H,4-7H2,1-3H3
• InChI Key： JKCRMVJBCWSFGQ-UHFFFAOYSA-N
• SMILES： O1CC2(C1)C(C(=O)OC(C)(C)C)CCN2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų